![molecular formula C19H19N3O2 B2426179 4-[4-(4-Methoxybenzoyl)piperazin-1-yl]benzonitrile CAS No. 478046-64-9](/img/structure/B2426179.png)
4-[4-(4-Methoxybenzoyl)piperazin-1-yl]benzonitrile
Overview
Description
“4-[4-(4-Methoxybenzoyl)piperazin-1-yl]benzonitrile” is a compound with the molecular formula C19H19N3O2 and a molecular weight of 321.38 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H19N3O2/c1-24-18-8-4-16(5-9-18)19(23)22-12-10-21(11-13-22)17-6-2-15(14-20)3-7-17/h2-9H,10-13H2,1H3 . This indicates the presence of a methoxybenzoyl group and a piperazinyl group attached to a benzonitrile group.Physical And Chemical Properties Analysis
“4-[4-(4-Methoxybenzoyl)piperazin-1-yl]benzonitrile” is a solid substance with a molecular weight of 321.38 .Scientific Research Applications
Antimicrobial Applications
This compound has been used in the synthesis of fluoroquinolone derivatives, which are a class of important synthetic antimicrobial agents . Specifically, a derivative of this compound showed promising growth inhibition of ciprofloxacin-resistant P. aeruginosa .
Research in Medicinal Chemistry
The compound is used in medicinal chemistry research, particularly in the development of new antimicrobial agents . It’s part of the structural modification of existing antibacterial agents to improve antimicrobial potency and efficacy .
Enzyme Inhibition Studies
In some studies, derivatives of this compound have been used in molecular modeling of enzyme-inhibitor complexes . These studies help understand the interactions between the compound and the enzyme, which can be useful in drug design .
Versatile Research Applications
The compound is described as a versatile chemical compound utilized in diverse scientific research. Its multifaceted properties make it an invaluable asset for various applications.
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
More research is needed to understand the downstream effects of this compound on various biochemical pathways .
Pharmacokinetics
Understanding these properties is crucial for determining the bioavailability of the compound .
properties
IUPAC Name |
4-[4-(4-methoxybenzoyl)piperazin-1-yl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-24-18-8-4-16(5-9-18)19(23)22-12-10-21(11-13-22)17-6-2-15(14-20)3-7-17/h2-9H,10-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRIIVXZUYRATHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(4-Methoxybenzoyl)piperazin-1-yl]benzonitrile | |
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